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Compound of Interest

Compound Name: [Bis(trifluoroacetoxy)iodo]benzene

Cat. No.: B057053

For Researchers, Scientists, and Drug Development Professionals

Introduction

[Bis(trifluoroacetoxy)iodo]benzene, commonly abbreviated as PIFA (Phenyliodine
bis(trifluoroacetate)), is a hypervalent iodine(lll) reagent widely employed in organic synthesis.
[1] Its utility as a powerful and versatile oxidizing agent makes it invaluable for a range of
chemical transformations, including oxidative couplings, aminations, and the synthesis of
heterocyclic compounds.[1][2][3][4] While an effective reagent, its reactivity necessitates a
thorough understanding of its hazard profile and strict adherence to safety and handling
protocols to ensure the well-being of laboratory personnel. This guide provides an in-depth
overview of the safety precautions, handling procedures, and emergency responses related to
the use of [Bis(trifluoroacetoxy)iodo]benzene in a research and development setting.

Hazard Identification and Classification

[Bis(trifluoroacetoxy)iodo]benzene is classified as a hazardous substance and requires
careful handling.[5] The primary hazards associated with this compound are skin irritation,
serious eye irritation, and respiratory irritation.[5][6]

GHS Hazard Statements:

e H315: Causes skin irritation.[6][7][8]
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e H319: Causes serious eye irritation.[6][8]
o H335: May cause respiratory irritation.[6][9]
Signal Word: Warning[5][6][7]

The toxicological properties of [Bis(trifluoroacetoxy)iodo]benzene have not been fully
investigated, and it is crucial to handle it with the assumption that it may have other adverse
health effects.[5][7]

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of
[Bis(trifluoroacetoxy)iodo]benzene is fundamental to its safe handling and storage.

Property Value Source(s)
Molecular Formula C10H5F6104 [71[10]
Molecular Weight 430.04 g/mol [71[8]

White to off-white/pale yellow
Appearance _ [1][10][11]
crystalline powder

Melting Point 121-125 °C (decomposes) [11031[11]

Insoluble in water. Slightly
Solubility soluble in chloroform, [5][11]
dichloromethane, and DMSO.

Stability Moisture and light sensitive. [L1519111]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimizing exposure
and ensuring a safe laboratory environment.

Engineering Controls
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o Ventilation: Always handle [Bis(trifluoroacetoxy)iodo]benzene in a well-ventilated area.[5]
[9] For procedures that may generate dust, use a chemical fume hood.[9]

o Eye Wash Stations and Safety Showers: Ensure that eye wash stations and safety showers
are readily accessible and in close proximity to the workstation.[5][10]

Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling
[Bis(trifluoroacetoxy)iodo]benzene.

Personal Protective Equipment (PPE)

Respiratory Protection:
Required if dust is generated or ventilation is inadequate.
Dust generation?

Use NIOSH/MSHA or EN 136 approved respirator.

A

- :

Body Protection:

Lab coat

Hand Protection:
Chemical-resistant gloves
(inspect before use)

\

Eye Protection:
Chemical safety goggles
(conforming to EN166 or NIOSH standards)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling
[Bis(trifluoroacetoxy)iodo]benzene.
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Handling Procedures

o Avoid contact with skin and eyes.[5][9]

Do not breathe dust.[5][9] Minimize dust generation and accumulation.[5]

Wash hands thoroughly after handling and before breaks.[5][9]

Use personal protective equipment as required.[5]

Do not ingest. If swallowed, seek immediate medical assistance.[5]

Storage Conditions

o Keep in a dry, cool, and well-ventilated place.[5][9]

Keep container tightly closed.[5][9]

Store under an inert gas atmosphere.[9]

Protect from light and moisture.[1][5][9][11]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[5]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Remove victim to fresh air and
keep at rest in a position
) comfortable for breathing. If
Inhalation ] ) o [51[9][10]
not breathing, give artificial
respiration. Get medical

attention.

Take off contaminated clothing
and wash before reuse. Wash
off immediately with plenty of
Skin Contact soap and water for at least 15 [51[9][10]
minutes. If skin irritation
occurs, get medical

advice/attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing [51[9][10]
for at least 15 minutes.
Immediately call a POISON
CENTER or doctor/physician.

Do NOT induce vomiting.
) Clean mouth with water and
Ingestion _ [5][10]
drink plenty of water. Get

medical attention.

Accidental Release Measures

The following workflow outlines the steps to be taken in the event of a spill.
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Accidental Release Workflow

( Evacuate personnel to safe areas )
:
( Ensure adequate ventilation )
:
[ Wear appropriate PPE )
(respirator, gloves, goggles, lab coat)
:
( Contain the spill )
;

(

Sweep up and shovel into a suitable, closed container for disposal.
Avoid creating dust.

)

( Decontaminate the spill area )

(

Dispose of waste according to local, state, and federal regulations.
Do not let product enter drains.

)

Click to download full resolution via product page

Caption: Workflow for responding to a spill of [Bis(trifluoroacetoxy)iodo]benzene.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9]

o Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition
products may be produced, including carbon monoxide (CO), carbon dioxide (CO2),
hydrogen iodide, and gaseous hydrogen fluoride (HF).[5]

» Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing
apparatus (SCBA) with a full facepiece operated in pressure-demand or other positive
pressure mode, and full protective gear.[5][9]

Disposal Considerations

Dispose of [Bis(trifluoroacetoxy)iodo]benzene and its containers in accordance with all
applicable local, state, and federal regulations. Do not allow this chemical to enter the
environment.[5] It should not be released into drains.[5][9]

Conclusion

[Bis(trifluoroacetoxy)iodo]benzene is a valuable reagent in chemical synthesis, but its
hazardous properties demand a high level of respect and care. By implementing the
engineering controls, personal protective equipment, and handling procedures outlined in this
guide, researchers can significantly mitigate the risks associated with its use. A proactive
approach to safety, including a thorough understanding of emergency procedures, is essential
for maintaining a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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